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Development Professionals

Introduction

Dimethylammonium iodide (DMAI) is an organic ammonium salt that has garnered significant
attention in the field of materials science, particularly as a precursor and additive in the
fabrication of perovskite-based optoelectronic devices.[1] Its chemical and physical properties
play a crucial role in tuning the structural and electronic characteristics of perovskite materials,
thereby influencing the performance and stability of devices such as solar cells and light-
emitting diodes (LEDSs).[2] This technical guide provides a comprehensive overview of the
molecular and physical properties of dimethylammonium iodide, detailed experimental
protocols for its synthesis and application, and a summary of its primary uses in research.

Chemical and Physical Properties

Dimethylammonium iodide is a white crystalline powder at room temperature.[2] It is
characterized by the chemical formula C2HsIN and a molecular weight of approximately 173.00
g/mol .[3][4][5] A summary of its key properties is presented in the table below.
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Property Value Reference(s)
Chemical Formula Cz2HsIN [21[3114]
Molecular Weight 173.00 g/mol [3B1141[5]

CAS Number 51066-74-1 [2][4]
Appearance White powder/crystals [2][4]

Melting Point 153.85 °C [2][4]

Dimethylamine hydroiodide, N-

Synonyms Methylmethanaminium iodide, [2][3]
DMAI
) >99.5% (commercially
Purity _ (2]
available)

Soluble in ethyl alcohol and
Solubility diethyl ether; poorly soluble in [6]

water.

Applications in Research

The primary application of dimethylammonium iodide is in the field of perovskite
photovoltaics and optoelectronics. It is used both as a primary precursor and as an additive to
modulate the properties of perovskite thin films.

o Perovskite Precursor: DMAI is a precursor for forming dimethylammonium-based perovskite
structures, such as DMAPDIs.[2] These materials are investigated for their unique structural
and electronic properties.

» Additive in Perovskite Synthesis: More commonly, DMAI is used as an additive in the
fabrication of other perovskite formulations, such as those based on methylammonium (MA)
or cesium (Cs).[7][8] Its incorporation can:

o Enhance Stability: The addition of the dimethylammonium cation can influence the tilt of
the perovskite octahedra, which in turn can increase the bandgap and improve the
structural stability of the material.[1]
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o Control Crystallization: DMAI can act as a volatile additive that helps manipulate the
crystallization process of perovskite films, allowing for better control over the crystal phase
and morphology.[9]

o Tune Optoelectronic Properties: By creating mixed-cation perovskites (e.g.,
MA1-xDMAXPDbIs), researchers can tune the material's bandgap and other optoelectronic
properties.[7]

While the current research focus is heavily on materials science, the fundamental
understanding of how organic cations influence crystal formation and properties could have
implications for the rational design of crystalline organic-inorganic hybrid materials in other
fields, including drug development, where control over solid-state forms is critical.

Experimental Protocols

This section provides detailed methodologies for the synthesis of dimethylammonium iodide
and its subsequent use as an additive in the fabrication of a perovskite thin film for solar cell
applications.

Synthesis of Dimethylammonium lodide

This protocol describes a common laboratory-scale synthesis of dimethylammonium iodide
from dimethylamine and hydroiodic acid.

Materials:

Dimethylamine (e.g., 40 wt. % in H20)

Hydroiodic acid (e.g., 57 wt. % in H20)

Acetone

Deionized water

Equipment:

¢ Round-bottom flask
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e Magnetic stirrer and stir bar

e Dropping funnel

e Ice bath

» Rotary evaporator

e Biuchner funnel and filter paper
e Vacuum oven

Procedure:

» Place a specific molar amount of dimethylamine solution into a round-bottom flask equipped
with a magnetic stir bar.

e Cool the flask in an ice bath to O °C.

» While stirring vigorously, add an equimolar amount of hydroiodic acid dropwise using a
dropping funnel. Maintain the temperature at 0 °C throughout the addition.

 After the addition is complete, allow the solution to continue stirring for an additional 2 hours
at room temperature.

» Remove the solvent using a rotary evaporator at approximately 40 °C until a solid precipitate
is formed.

e Wash the resulting solid with acetone. This can be done by suspending the solid in acetone,
sonicating briefly, and then collecting the solid by vacuum filtration. Repeat this washing step
two more times.

» Dry the final white crystalline product overnight in a vacuum oven.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubs.acs.org/doi/10.1021/acs.inorgchem.9b03380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Process Product

lodide

1. Mix Reactants at 0°C 4. Wash with Acetone

(DMAI)

Click to download full resolution via product page

Caption: Synthesis workflow for Dimethylammonium lodide (DMAI).

Fabrication of a Perovskite Thin Film with DMAI as an
Additive

This protocol outlines a typical procedure for creating a methylammonium lead iodide (MAPDIs)
perovskite thin film with DMAI incorporated as a structural additive.

Materials:

e Lead (ll) iodide (Pblz)

o Methylammonium iodide (MAI)

o Dimethylammonium iodide (DMAI)

e N,N-Dimethylformamide (DMF), anhydrous
e Dimethyl sulfoxide (DMSO), anhydrous

o Chlorobenzene (anti-solvent)

e |ITO-coated glass substrates

Equipment:
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 Nitrogen-filled glovebox

e Spin coater

e Hotplate

o Pipettes

e Magnetic stirrer and stir bar

Procedure:

o Substrate Preparation: Clean ITO-coated glass substrates sequentially by sonicating in
detergent, deionized water, acetone, and isopropanol (15 minutes each). Dry the substrates
with a nitrogen gun and treat with UV-Ozone for 15 minutes to create a hydrophilic surface.

o Perovskite Precursor Solution Preparation:

o Inside a nitrogen-filled glovebox, prepare the main perovskite precursor solution. For
example, dissolve Pblz and MAI in a 9:1 v/v mixture of DMF and DMSO to create a 1.4 M
solution.[10]

o Prepare a separate stock solution of DMAI in DMF (e.g., 0.1 M).[10]

o Add a specific volume of the DMAI stock solution to the main precursor solution to achieve
the desired molar percentage of DMAI relative to the lead iodide (e.g., 5-20%).

o Stir the final mixed-cation precursor solution for at least 1 hour before use.

e Thin Film Deposition (Spin Coating):

o Transfer the prepared precursor solution onto a cleaned ITO substrate placed on the spin
coater.

o Use a two-step spin coating process:

» First step: 500 rpm for 5 seconds (for spreading).
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= Second step: 4000 rpm for 30 seconds (for film formation).[10]

o During the second step, at approximately the 15-second mark, dispense a small amount of
chlorobenzene onto the center of the spinning substrate. This anti-solvent treatment
induces rapid and uniform crystallization.[10]

e Annealing:

o Immediately transfer the substrate to a preheated hotplate inside the glovebox.

o Anneal the film at 100°C for 10 minutes to remove residual solvent and complete the
crystallization process.[10]

Preparation

1. Substrate Cleaning 2. Prepare Precursor Solution
(ITO Glass) (Pbl2, MAI, DMAI in DMF/DMSO)

I
De[:Dosition (in Glgvebox)

3. Spin Coating

4. Anti-Solvent Drip
(Chlorobenzene)

5. Annealing (100°C)

Output

Perovskite Thin Film

(MA1-xDMAxPbIs)
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Caption: Workflow for perovskite thin film fabrication using DMAI.

Conclusion

Dimethylammonium iodide is a versatile compound with significant utility in the synthesis and
optimization of perovskite materials for optoelectronic applications. Its role as both a precursor
and a performance-enhancing additive makes it a key area of interest for researchers aiming to
improve the efficiency and stability of next-generation solar cells and LEDs. The experimental
protocols provided herein offer a foundation for the synthesis and application of this important
chemical in a research setting. While its direct application in drug development has not been
established, the principles of crystal engineering and stability enhancement demonstrated in its
use in perovskites are of broad relevance to the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of Dimethylammonium
iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587156#molecular-weight-and-formula-of-
dimethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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